Platinate (Pt(OH)62-), (OC-6-11)-, dihydrogen, compd. with 2-aminoethanol (1:2)

• CAS No.: 68133-90-4
• Molecular Formula: C2H14NO7Pt-
• Molecular Weight: 359.22 g/mol
• IUPAC Name: 2-aminoethanol;hydron;platinum(4+);hexahydroxide
• InChI: InChI=1S/C2H7NO.6H2O.Pt/c3-1-2-4;;;;;;;/h4H,1-3H2;6*1H2;/q;;;;;;;+4/p-5
• InChI Key: KICURYMSCMMLOU-UHFFFAOYSA-I
• SMILES: [H+].[H+].C(CO)N.C(CO)N.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Pt+4]
• Canonical SMILES: [H+].C(CO)N.[OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Pt+4]
• Pictograms: Corrosive; Environmental Hazard

Description

The compound “Platinate (Pt(OH)62-), (OC-6-11)-, dihydrogen, compd. with 2-aminoethanol (1:2)” is also known as dihydrogen hexahydroxyplatinate, compound with 2-aminoethanol (1:2). It has the molecular formula C4H22N2O8Pt and a molecular weight of 421.3101. This compound is a complex of platinum (4+) hydrogen hydroxide and 2-aminoethanol.

Molecular Structure Analysis

The molecular structure of this compound involves a platinum (4+) ion, hydrogen, hydroxide, and 2-aminoethanol. The InChI string representation of the molecule is InChI=1/2C2H7NO.6H2O.Pt/c2*3-1-2-4;;;;;;;/h2*4H,1-3H2;6*1H2;/q;;;;;;;;+4/p-4.

Physical and Chemical Properties Analysis

This compound has a boiling point of 170.9°C at 760 mmHg and a flash point of 93.3°C. Its vapour pressure is 0.458mmHg at 25°C.

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I have access to. It would depend on the context in which the compound is used.